Non-linear Optical Properties of Squarate Esters and Amides†
Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A708794B
Abstract
In agreement with theoretical prediction, a squaric acid diamide shows appreciable quadratic non-linear optical (NLO) activity in solution, and because of their transparency such amides may be attractive materials for second harmonic generation of blue light, although all crystalline derivatives measured were essentially NLO inactive.
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